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Compound of Interest

Compound Name: (2)-RG-13022
CAS No.: 136831-48-6
Cat. No.: B1680579
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2)-RG-13022 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR)
tyrosine kinase.[1][2][3] By competitively binding to the ATP-binding site of the EGFR kinase
domain, (Z)-RG-13022 blocks receptor autophosphorylation and subsequent activation of
downstream signaling pathways, such as the MAPK and PI3K/AKT pathways.[1] This inhibition
of EGFR signaling can suppress tumor cell proliferation and survival, making (Z)-RG-13022 a
valuable tool for cancer research and potential therapeutic development, particularly for EGFR-
driven cancers.[1]

These application notes provide detailed guidelines for the long-term storage, handling, and
stability testing of (Z)-RG-13022 to ensure its integrity and performance in research
applications.

Chemical and Physical Properties
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Property Value

) 3-Pyridineacetonitrile, a-[(3,4-
Chemical Name _
dimethoxyphenyl)methylene]-, (aZ2)-

Synonyms RG-13022, Tyrphostin RG 13022

CAS Number 149286-90-8 ((2)-isomer), 136831-48-6
Molecular Formula C16H14N202

Molecular Weight 266.30 g/mol [1]

Appearance Solid powder[1]

Purity >98%

Solubility Soluble in DMSO[1]

Long-Term Storage Conditions

Proper storage of (Z)-RG-13022 is critical to maintain its stability and activity over time. The
following conditions are recommended based on supplier information and general best
practices for small molecule inhibitors.

Solid Compound

Storage Condition Temperature Duration Notes

Keep in a dry, dark

Long-Term -20°C Months to years

place.[1]

Keep in a dry, dark
Short-Term 0-4°C Days to weeks

place.[1]

The compound is

o ) stable for short

Shipping Ambient A few weeks

periods at ambient

temperature.[1]

Stock Solutions (in DMSO)
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Storage Condition Temperature Duration Notes

Aliquot to avoid
Long-Term -20°C or -80°C Months to a year repeated freeze-thaw

cycles.

Short-Term 0-4°C Days to weeks

Experimental Protocols

The following protocols are based on the International Council for Harmonisation (ICH) Q1A
guidelines for stability testing of new drug substances and can be adapted for (Z)-RG-13022.

Protocol for Long-Term Stability Testing

Objective: To establish a re-test period for (Z)-RG-13022 under recommended long-term
storage conditions.

Methodology:

Batch Selection: Use at least three primary batches of (Z)-RG-13022.

o Container Closure System: Store the compound in well-sealed containers that are inert and

will not interact with the compound.

o Storage Conditions: Store the batches at the recommended long-term storage condition of
-20°C £ 5°C.

o Testing Frequency:
o Year 1: Every 3 months
o Year 2: Every 6 months
o Annually thereafter through the proposed re-test period.

» Analytical Methods: At each time point, test the samples for purity, appearance, and any
other relevant physical or chemical properties. A validated stability-indicating HPLC method
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is recommended for purity and degradation product analysis.

» Evaluation: Analyze the data for any significant changes over time.

Protocol for Accelerated Stability Testing

Objective: To observe the effect of short-term excursions outside the recommended storage
conditions.

Methodology:
» Batch Selection: Use at least three primary batches of (Z)-RG-13022.

o Storage Conditions: Store the batches at an elevated temperature, for example, 40°C + 2°C
with 75% + 5% relative humidity (RH) for a solid, or an appropriate elevated temperature for
a solution.

e Study Duration: A minimum of 6 months.

e Testing Frequency: A minimum of three time points, including the initial and final time points
(e.g., 0, 3, and 6 months).

e Analytical Methods: The same as for long-term stability testing.

» Evaluation: Significant changes in the product under accelerated conditions suggest that the
compound is sensitive to temperature and humidity.

Protocol for Stress Testing

Objective: To identify potential degradation products and degradation pathways.
Methodology:

e Batch Selection: A single batch can be used for stress testing.

» Stress Conditions:

o Temperature: Expose the compound to temperatures in 10°C increments above the
accelerated testing temperature (e.g., 50°C, 60°C).
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[e]

Humidity: Expose the solid compound to high humidity levels (e.g., 275% RH).

o

Photostability: Expose the compound to light according to ICH Q1B guidelines. Include a
dark control.

o

pH: Test the susceptibility to hydrolysis in solution across a wide range of pH values.

[¢]

Oxidation: Expose the compound to an oxidizing agent (e.g., hydrogen peroxide).

e Analysis: Characterize any degradation products to understand the stability profile of the
molecule.

Signaling Pathway and Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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